Cas no 27670-42-4 (Naphth[2,1-c]isoxazole(8CI,9CI))

• Product Name: Naphth[2,1-c]isoxazole(8CI,9CI)
• CAS No: 27670-42-4
• MF: C₁₁H₇NO
• MW: 169.179382562637
• CID: 251352
• PubChem ID: 17960256
• Update Time: 2025-04-19

Naphth[2,1-c]isoxazole(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Naphth[2,1-c]isoxazole(8CI,9CI)
• benzo[e][2,1]benzoxazole
• DTXSID40591765
• NAPHTHO[2,1-C][1,2]OXAZOLE
• 27670-42-4
• SCHEMBL927155

• Inchi： 1S/C11H7NO/c1-2-4-9-8(3-1)5-6-11-10(9)7-13-12-11/h1-7H
• InChI Key： QJOFPHDURCNXSG-UHFFFAOYSA-N
• SMILES： O1C=C2C(C=CC3C=CC=CC2=3)=N1

Computed Properties

• Exact Mass: 169.05281
• Monoisotopic Mass: 169.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes